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Compound of Interest

Compound Name: Disperse red 86

Cat. No.: B1580897 Get Quote

This guide provides a detailed comparison of the performance of C.I. Disperse Red 86 against

two common alternatives, C.I. Disperse Red 60 and C.I. Disperse Red 82, based on

standardized ISO and AATCC test methods. The information is intended for researchers,

scientists, and drug development professionals to facilitate informed decisions in material

selection and experimental design. All quantitative data is summarized in clear, comparative

tables, and detailed experimental protocols for the cited test methods are provided.

Performance Comparison of Disperse Dyes
Disperse Red 86, an anthraquinone dye, is known for its brilliant bluish-pink to peach-pink

shades on polyester and its generally good fastness properties.[1] It is often chosen for

applications where high light fastness is a critical requirement.[1] This guide compares its

performance against another anthraquinone dye, Disperse Red 60, and a monoazo dye,

Disperse Red 82.
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Property
C.I. Disperse Red
86

C.I. Disperse Red
60

C.I. Disperse Red
82

C.I. Name Disperse Red 86 Disperse Red 60 Disperse Red 82

Chemical Class Anthraquinone[1] Anthraquinone[1] Monoazo[1]

Molecular Formula C₂₂H₁₈N₂O₅S[2] C₂₀H₁₃NO₄ C₂₁H₂₁N₅O₆

Shade on Polyester
Bluish-pink to Peach-

pink[1]
Bright red[3] Bluish-red

Primary Applications

Polyester and its

blends, polyamide,

acetate fibers[1]

Polyester and its

blends[1]

Polyester and its

blends, especially for

deep shades[1]

Comparative Fastness Properties on Polyester
The following table summarizes the fastness properties of the three disperse dyes on polyester

fabric, rated on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates

better performance.
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Fastness
Property

Standard
C.I. Disperse
Red 86

C.I. Disperse
Red 60

C.I. Disperse
Red 82

Light Fastness
ISO 105-B02 /

AATCC 16
7[2] 6-7[4] 6-7[5]

Washing

Fastness (Color

Change)

ISO 105-C06 /

AATCC 61
4-5[2] 4-5[4] 4[5]

Washing

Fastness

(Staining)

ISO 105-C06 /

AATCC 61
4-5[2] 4[4] -

Rubbing

Fastness (Dry)

ISO 105-X12 /

AATCC 8
4-5 4-5 4[5]

Rubbing

Fastness (Wet)

ISO 105-X12 /

AATCC 8
4 4 4[5]

Perspiration

Fastness (Acid &

Alkali)

ISO 105-E04 /

AATCC 15
5[2] 5[4] -

Sublimation

Fastness
ISO 105-P01 4-5 2-3[4] 4[5]

Note: Fastness ratings are compiled from multiple sources and can vary depending on the

depth of shade, dyeing process, and finishing treatments applied.[1]

From the data, C.I. Disperse Red 86 exhibits excellent light fastness, which is a key

characteristic of many anthraquinone dyes.[1] Its performance in washing, rubbing, and

perspiration fastness is also very good.[2] C.I. Disperse Red 60, another anthraquinone dye,

also shows good light fastness but has notably lower sublimation fastness compared to

Disperse Red 86.[4] The monoazo dye, C.I. Disperse Red 82, provides good all-around

fastness properties but may not reach the same level of light and sublimation fastness as

Disperse Red 86.[1][5]
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Detailed methodologies for the key ISO and AATCC standard test methods used to evaluate

the performance of these disperse dyes are provided below.

Light Fastness (ISO 105-B02 / AATCC 16)
This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (xenon arc lamp).

Apparatus: Xenon arc lamp apparatus, blue wool references, grey scale for assessing color

change.

Specimen Preparation: A specimen of the dyed textile is mounted on a card.

Procedure: The specimen, along with a set of blue wool references, is exposed to the light

from a xenon arc lamp under specified conditions of temperature and humidity.[6] The

exposure is continued until a specified fading of the blue wool references is achieved. The

change in color of the test specimen is then assessed by comparing the exposed and

unexposed portions with the grey scale for color change.[6] The light fastness is rated on a

scale of 1 to 8, where 8 indicates the highest fastness.[6]

Washing Fastness (ISO 105-C06 / AATCC 61)
This method evaluates the resistance of the color of textiles to domestic and commercial

laundering procedures.

Apparatus: A suitable laundering machine (e.g., Launder-Ometer), stainless steel canisters

and balls, multifiber test fabric, grey scales for assessing color change and staining.[7]

Specimen Preparation: A specimen of the dyed fabric is stitched together with a multifiber

test fabric.

Procedure: The composite specimen is placed in a stainless steel canister with a specified

detergent solution and stainless steel balls to simulate mechanical action.[8] The canister is

then rotated in a thermostatically controlled water bath at a specified temperature and for a

set duration (e.g., 49°C for 45 minutes for AATCC 61 2A).[7] After the washing cycle, the

specimen is rinsed, dried, and the color change of the dyed fabric and the staining of the
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different fibers in the multifiber fabric are evaluated using the respective grey scales.[8]

Ratings are given on a scale of 1 to 5.[9]

Rubbing Fastness (ISO 105-X12 / AATCC 8)
This test assesses the degree of color transfer from the surface of a colored textile material to

other surfaces by rubbing.

Apparatus: Crockmeter (rubbing fastness tester), standard white cotton rubbing cloth, grey

scale for assessing staining.[10]

Specimen Preparation: A specimen of the dyed fabric is mounted on the base of the

crockmeter.

Procedure: A conditioned white cotton cloth is mounted on the rubbing finger of the

crockmeter. The finger is then passed back and forth over the test specimen for a specified

number of cycles (e.g., 10 cycles) with a constant downward force (9 N).[11][12] This is

performed under both dry and wet conditions. For the wet test, the rubbing cloth is wetted to

a specific moisture content.[10] The degree of color transferred to the white rubbing cloth is

assessed using the grey scale for staining, with ratings from 1 to 5.[12]

Perspiration Fastness (ISO 105-E04 / AATCC 15)
This method determines the resistance of the color of textiles to the action of simulated human

perspiration.

Apparatus: Perspirometer or equivalent device, oven, multifiber test fabric, grey scales.

Reagents: Two solutions are prepared: an acidic solution and an alkaline solution, to

simulate perspiration.[13] The AATCC 15 acid solution typically contains L-histidine

monohydrochloride, sodium chloride, and sodium phosphate, adjusted to a pH of 4.3.[14]

Specimen Preparation: A dyed fabric specimen is sewn together with a multifiber test fabric.

Procedure: The composite specimen is immersed in the acidic or alkaline perspiration

solution for a specified time (e.g., 30 minutes).[15] It is then placed between plates in a

perspirometer under a specified pressure and heated in an oven for a set duration (e.g., 6
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hours at 38°C).[15] After drying, the color change of the specimen and the staining of the

multifiber fabric are evaluated using the grey scales.[15]

Sublimation Fastness (ISO 105-P01)
This test evaluates the resistance of the color of textiles to sublimation, where the dye turns

into a gas upon heating and can stain adjacent materials.

Apparatus: A heating device capable of maintaining a constant temperature and applying a

specified pressure, undyed polyester fabric, grey scales.[16]

Procedure: The dyed specimen is placed in contact with an undyed fabric. This composite

specimen is then placed in the heating device at a specified temperature (e.g., 150°C,

180°C, or 210°C) and pressure (4 kPa) for a set time (e.g., 30 seconds).[17][18] After

cooling, the change in color of the original specimen and the degree of staining on the

undyed fabric are assessed using the grey scales.[17]

Visualized Experimental Workflows
The following diagrams illustrate the general workflows for the key ISO and AATCC test

methods described above.
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Light Fastness Testing Workflow (ISO 105-B02 / AATCC 16)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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